Cas no 873190-88-6 (1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate)

• Product Name: 1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate
• CAS No: 873190-88-6
• MF: C₆H₈F₃NO₃S
• MW: 231.192831039429
• MDL: MFCD15474935
• CID: 2138768
• PubChem ID: 18009259
• Update Time: 2025-04-21

1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate
• Trifluoro-methanesulfonic acid 1,2,3,6-tetrahydro-pyridin-4-yl ester
• 3,6- two -4-[[(three methyl hydrogen fluoride) sulfonyl] oxy]-1 (2H) - pyridine
• 1,2,3,6-tetrahydropyridin-4-yltrifluoromethanesulfonate
• C6H8F3NO3S
• SB39251
• F13199
• EN300-8677496
• HNXZSRFTSWZMAG-UHFFFAOYSA-N
• DB-290990
• CS-0456771
• 873190-88-6
• SCHEMBL1868126

• MDL： MFCD15474935
• Inchi： 1S/C6H8F3NO3S/c7-6(8,9)14(11,12)13-5-1-3-10-4-2-5/h1,10H,2-4H2
• InChI Key： HNXZSRFTSWZMAG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCNCC1

Computed Properties

• Exact Mass: 231.01769878g/mol
• Monoisotopic Mass: 231.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.8Ų